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Compound of Interest

Compound Name: BP Fluor 488 Tetrazine

Cat. No.: B15557463 Get Quote

An In-depth Technical Guide on the Safety and Handling of Fluor 488 Tetrazine Dyes

For researchers, scientists, and drug development professionals, understanding the safety and

handling protocols for fluorescent probes is paramount to ensuring a safe and effective

experimental environment. This guide provides a detailed overview of the safety data sheet

(SDS) information for Fluor 488 tetrazine dyes, with a specific focus on BP Fluor 488
Tetrazine and its close analogs.

Product Identification and Properties
BP Fluor 488 Tetrazine is a bright, green-fluorescent probe utilized for the detection of TCO-

tagged biopolymers. It is known for its exceptionally fast cycloaddition kinetics in bioorthogonal

chemistry.[1]

Table 1: Physicochemical Properties of BP Fluor 488 Tetrazine
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Property Value Source

Catalog Number BP-40292 BroadPharm

Molecular Formula C₃₀H₂₁N₇O₁₀S₂ BroadPharm[1]

Molecular Weight 703.7 g/mol BroadPharm[1]

CAS Number 1466419-80-6 BroadPharm[1]

Excitation Maximum 493 nm BroadPharm[1]

Emission Maximum 517 nm BroadPharm[1]

Extinction Coefficient 83,000 cm⁻¹M⁻¹ BroadPharm[1]

Solubility Water, MeOH, DMSO, DMF BroadPharm[1]

Storage Condition -20°C BroadPharm[1]

Note: The safety information presented below is based on the Safety Data Sheet for iFluor®

488 Tetrazine, a chemically similar product from AAT Bioquest, as a specific SDS for BP Fluor
488 Tetrazine was not publicly accessible.

Hazard Identification and Classification
According to the Globally Harmonized System (GHS), iFluor® 488 Tetrazine is not classified as

a dangerous substance or mixture.

Table 2: GHS Hazard Classification

Category Classification

Serious eye damage/eye irritation Not a dangerous substance or mixture

Signal Word Not applicable

Hazard Statements None

Symbols/Pictograms None

Hazards not otherwise classified (HNOC) None

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://broadpharm.com/product/BP-40292
https://broadpharm.com/product/BP-40292
https://broadpharm.com/product/BP-40292
https://broadpharm.com/product/BP-40292
https://broadpharm.com/product/BP-40292
https://broadpharm.com/product/BP-40292
https://broadpharm.com/product/BP-40292
https://broadpharm.com/product/BP-40292
https://www.benchchem.com/product/b15557463?utm_src=pdf-body
https://www.benchchem.com/product/b15557463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First-Aid Measures
In the event of exposure, the following first-aid measures should be taken. The workflow below

outlines the initial steps for different types of exposure.

Type of Exposure Immediate Action Medical Attention

Exposure Event

Eye Contact

Skin Contact

Inhalation

Ingestion

Immediately flush with water for at least 15 minutes.
Remove contact lenses if present.
Keep eye wide open while rinsing.

Wash off immediately with soap and plenty of water.
Remove all contaminated clothing.

Remove to fresh air.

Do NOT induce vomiting.
Rinse mouth with water and drink plenty of water.

Call a physician if symptoms persist.

Consult a physician if necessary.
Wash contaminated clothing before reuse.

Administer artificial respiration if breathing is irregular or stopped.
Call a physician if symptoms persist.

Never give anything by mouth to an unconscious person.
Consult a physician.

Click to download full resolution via product page

Caption: First-aid procedures following exposure.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the product and ensure user

safety.

Table 3: Handling and Storage Recommendations
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Aspect Recommendation

Safe Handling

Avoid contact with skin, eyes, or clothing. Use

personal protective equipment as required. Do

not breathe dust/fume/gas/mist/vapors/spray.

Use with local exhaust ventilation. Do not eat,

drink, or smoke when using this product. Wash

hands thoroughly after handling.

Storage
Store at -20°C. Keep container tightly closed in

a dry and well-ventilated place.

The logical workflow for safe handling and storage is outlined in the diagram below.
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Handling Protocol

Storage Protocol

Start Handling

Wear Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Ensure Local Exhaust Ventilation

Avoid contact with Skin, Eyes, Clothing

Do not breathe dust/fumes

Do not eat, drink, or smoke

Wash hands thoroughly after handling

Store at -20°C

Keep container tightly closed

Store in a dry and well-ventilated place

End of Process

Click to download full resolution via product page

Caption: Recommended workflow for handling and storage.
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Experimental Protocols and Applications
Detailed experimental protocols for toxicological or ecological studies are not provided in the

SDS. These documents typically summarize findings rather than detailing methodologies. The

primary application of BP Fluor 488 Tetrazine is in bioorthogonal chemistry, specifically the

inverse-electron-demand Diels-Alder (IEDDA) reaction with trans-cyclooctene (TCO) tagged

biomolecules.

The logical relationship of this key application is visualized below.

BP Fluor 488 Tetrazine

Inverse Electron Demand
Diels-Alder Reaction

TCO-tagged Biomolecule

Fluorescently Labeled Biomolecule

Applications:
- In vivo cancer imaging

- Pre-targeted cell labeling
- Fluorescence microscopy

- Flow cytometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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